Cas no 1016672-56-2 (2-Thiazoleethanamine, 4-(3-pyridinyl)-)

• Product Name: 2-Thiazoleethanamine, 4-(3-pyridinyl)-
• CAS No: 1016672-56-2
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• CID: 874073
• Update Time: 2023-04-06

2-Thiazoleethanamine, 4-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazoleethanamine, 4-(3-pyridinyl)-

• Inchi： 1S/C10H11N3S/c11-4-3-10-13-9(7-14-10)8-2-1-5-12-6-8/h1-2,5-7H,3-4,11H2
• InChI Key： TYFCOWHKWBNOIU-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CN=C2)N=C1CCN

Computed Properties

• Exact Mass: 205.067
• Monoisotopic Mass: 205.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80A^2